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Compound of Interest

Compound Name: SC-46944

Cat. No.: B1681510 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling SC-46944, identified as Phalloidin-

FITC. The following procedural guidance is derived from its Safety Data Sheet (SDS) to ensure

safe operational use and disposal.

Personal Protective Equipment (PPE) and
Engineering Controls
Proper PPE and engineering controls are critical when handling SC-46944 due to its acute

toxicity. Fatal outcomes are possible if swallowed, in contact with skin, or inhaled.

Quantitative Safety Data Summary

Hazard
Classification

Health Hazard Flammability
Physical
Hazards

NFPA Rating

HMIS Rating 3 0 0

NFPA Rating
Health: 4, Fire: 0,

Reactivity: 0

Detailed Protective Measures
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Control Specification Rationale

Engineering Controls

Use in a well-ventilated area.

Provide appropriate exhaust

ventilation where dust is

formed.

To minimize inhalation of dust

or aerosols.

Eye/Face Protection
Safety glasses with side-

shields conforming to EN166.
To prevent eye contact.

Skin Protection

Handle with gloves. Gloves

must be inspected prior to use.

Use proper glove removal

technique (without touching

glove's outer surface) to avoid

skin contact with this product.

Dispose of contaminated

gloves after use in accordance

with applicable laws and good

laboratory practices. Wash and

dry hands. The selected

protective gloves have to

satisfy the specifications of EU

Directive 89/686/EEC and the

standard EN 374 derived from

it.

To prevent fatal skin

absorption.

Body Protection

Complete suit protecting

against chemicals. The type of

protective equipment must be

selected according to the

concentration and amount of

the dangerous substance at

the specific workplace.

To provide comprehensive

protection from skin contact.

Respiratory Protection Where risk assessment shows

air-purifying respirators are

appropriate use a full-face

particle respirator type N100

(US) or type P3 (EN 143)

To prevent fatal inhalation.
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respirator cartridges as a

backup to engineering

controls. If the respirator is the

sole means of protection, use

a full-face supplied air

respirator. Use respirators and

components tested and

approved under appropriate

government standards such as

NIOSH (US) or CEN (EU).

Operational and Disposal Plans
Handling and Storage

Handling: Avoid contact with skin and eyes. Avoid formation of dust and aerosols. Provide

appropriate exhaust ventilation at places where dust is formed. Normal measures for

preventive fire protection.

Storage: Keep container tightly closed in a dry and well-ventilated place. Recommended

storage temperature: -20°C.

Spill Management

In case of a spill, avoid dust formation. Avoid breathing vapors, mist, or gas. Ensure adequate

ventilation. Evacuate personnel to safe areas. Avoid breathing dust. Prevent further leakage or

spillage if safe to do so. Do not let the product enter drains. Pick up and arrange disposal

without creating dust. Sweep up and shovel. Keep in suitable, closed containers for disposal.

Disposal

Dispose of this material as hazardous waste. Offer surplus and non-recyclable solutions to a

licensed disposal company. Contact a licensed professional waste disposal service to dispose

of this material. Dissolve or mix the material with a combustible solvent and burn in a chemical

incinerator equipped with an afterburner and scrubber.
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Experimental Workflow for Handling SC-46944
The following diagram outlines the standard operating procedure for safely handling SC-46944
from initial preparation to final disposal.

Preparation
- Don appropriate PPE

- Work in a ventilated fume hood

Handling SC-46944
- Avoid dust/aerosol formation
- Avoid skin and eye contact

Spill Response
- Evacuate area
- Contain spill

- Clean with appropriate materials

Decontamination
- Clean work surfaces

- Remove and dispose of PPE properly

Disposal
- Collect waste in sealed containers

- Dispose as hazardous waste

Click to download full resolution via product page

Caption: Workflow for Safe Handling of SC-46944.

To cite this document: BenchChem. [Essential Safety and Handling Guide for SC-46944
(Phalloidin-FITC)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1681510#personal-protective-equipment-for-
handling-sc-46944]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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